Cas no 18839-83-3 (5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI))
18839-83-3 structure
Product Name:5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI)
CAS No:18839-83-3
MF:C10H14N5O7PZn
MW:412.630218982697
CID:206365
PubChem ID:54599567
Update Time:2025-04-19
5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI)
- [5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic aci d
- zinc,[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- [5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydro-2-furanyl]methyl dihydrogen phosphate
- [5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydro-2-furanyl]methyldihydrogen-phosphat
- [5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl dihydrogen phosphate
- 9-(5-O-Phosphonopentofuranosyl)-9H-purin-6-amine
- 9H-purin-6-amine, 9-(5-O-phosphonopentofuranosyl)-
- NSC80752
- DTXSID60712793
- zinc;[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- 18839-83-3
- NSC-80752
-
- Inchi: 1S/C10H14N5O7P.Zn/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);/q;+2
- InChI Key: FNBUAOFTKBYEJH-UHFFFAOYSA-N
- SMILES: [Zn+2].P(=O)(O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 347.06322
- Monoisotopic Mass: 410.992231
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 186
Experimental Properties
- Density: 2.32
- Boiling Point: 798.5°Cat760mmHg
- Flash Point: 436.7°C
- Refractive Index: 1.905
- PSA: 186.07
- LogP: -1.28430
5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
18839-83-3 (5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI)) Related Products
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